2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-[(3,4-dichlorophenyl)methyl]acetamide
• InChI: InChI=1S/C9H6Cl5NO/c10-6-2-1-5(3-7(6)11)4-15-8(16)9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key: UUAXTHSSTBYJHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(=O)C(Cl)(Cl)Cl)Cl)Cl
• Molecular Formula: C9H6Cl5NO
• Molecular Weight: 321.4 g/mol

Description

2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide, also known as TCCA, is a chemical compound that has been widely used in scientific research for its unique properties. TCCA is a white crystalline solid that is soluble in water and has a strong chlorine odor. This compound is commonly used as a disinfectant, bleaching agent, and in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide involves the release of chlorine gas, which reacts with water to form hypochlorous acid. Hypochlorous acid is a potent oxidizing agent that can damage the cell membrane and disrupt cellular processes. This results in the death of microorganisms and the inactivation of viruses.
Biochemical and Physiological Effects:
This compound has been shown to have toxic effects on aquatic organisms, particularly fish. It can also cause skin and eye irritation in humans and animals. However, this compound is rapidly degraded in the environment and does not persist in water or soil.

Advantages and Limitations for Lab Experiments

2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide is a cost-effective and efficient disinfectant that can be used in a variety of laboratory settings. It has a broad-spectrum antimicrobial activity and can be used to disinfect surfaces, equipment, and media. However, this compound can be corrosive to certain materials and can cause irritation to the skin and eyes. It is important to follow proper safety protocols when handling this compound.

Future Directions

Future research on 2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide could focus on developing more efficient and environmentally friendly synthesis methods. In addition, further studies could investigate the potential use of this compound in the treatment of infections and diseases. Research could also explore the effects of this compound on the microbiome and the environment.

Synthesis Methods

The synthesis of 2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide involves the reaction of 3,4-dichlorobenzylamine with chloroacetyl chloride in the presence of a base such as sodium hydroxide. The reaction proceeds through an amide intermediate, which is then chlorinated using chlorine gas to yield this compound.

Scientific Research Applications

2,2,2-trichloro-N-(3,4-dichlorobenzyl)acetamide has been extensively used in scientific research due to its broad-spectrum antimicrobial activity. It has been used to disinfect water, surfaces, and medical equipment. This compound has also been used as a bleaching agent in the textile industry. In addition, this compound has been used as a reagent in the synthesis of other chemicals such as pharmaceuticals and agrochemicals.